Cas no 1696322-58-3 (2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1696322-58-3
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5869737
• PubChem ID: 108386711
• Update Time: 2025-10-30

2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1839485
• 1696322-58-3

• Inchi： 1S/C11H11FO2/c1-6-2-3-7(12)4-8(6)9-5-10(9)11(13)14/h2-4,9-10H,5H2,1H3,(H,13,14)
• InChI Key： WWZNVLPDFRYNOG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1696322-58-3)

2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1696322-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural properties and potential biological activities. The presence of both a fluoro-substituent and a methyl group on the aromatic ring introduces specific electronic and steric effects, making this molecule a promising candidate for further investigation in drug discovery.

The structural motif of 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid features a cyclopropane ring attached to a carboxylic acid functionality, with an aromatic ring substituted at the 5-position with a fluorine atom and at the 2-position with a methyl group. This arrangement not only imparts distinct chemical reactivity but also influences its interactions with biological targets. The fluoro-substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical compounds.

In recent years, there has been growing interest in the development of novel therapeutic agents that incorporate cyclopropane derivatives due to their ability to exhibit unique pharmacological properties. The cyclopropane ring itself is known to introduce conformational rigidity, which can enhance binding specificity to biological targets. Additionally, the carboxylic acid group provides a versatile functional handle for further chemical modifications, allowing for the synthesis of more complex derivatives.

Current research in the field of medicinal chemistry has highlighted the potential of 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid as a lead compound for the development of new drugs. Studies have demonstrated that this compound exhibits interesting interactions with various biological receptors, suggesting its utility in addressing a range of therapeutic challenges. For instance, preliminary investigations have shown that derivatives of this compound may possess anti-inflammatory, analgesic, or even anticancer properties.

The fluorine atom in the molecule plays a crucial role in modulating its pharmacological activity. Fluorine substitution is a common strategy in drug design due to its ability to enhance binding affinity and metabolic stability. The electron-withdrawing nature of fluorine can also influence the electronic properties of the aromatic ring, thereby affecting its interactions with biological targets. In 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid, the fluoro-substituent at the 5-position likely contributes to increased binding affinity and reduced susceptibility to metabolic degradation.

The methyl group at the 2-position of the aromatic ring further contributes to the steric and electronic properties of the molecule. This substitution can influence both the orientation and accessibility of the carboxylic acid group, potentially affecting its interactions with biological targets. The combination of these structural features makes 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively explore the potential pharmacological properties of compounds like 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid. These tools allow for detailed analysis of molecular interactions, helping to predict binding affinities and identify potential lead compounds for drug development. Such computational approaches are increasingly being used in conjunction with experimental studies to accelerate the discovery process.

In addition to its potential as a lead compound, 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid may also serve as an important intermediate in the synthesis of more complex pharmaceutical agents. Its unique structural features provide multiple functional handles for further chemical modifications, allowing researchers to explore a wide range of possible derivatives. This flexibility makes it a valuable tool in synthetic chemistry and drug design.

The synthesis of 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in its preparation. The development of efficient synthetic routes is essential for scaling up production and facilitating further research into its pharmacological properties.

As research continues to uncover new therapeutic applications for cyclopropanecarboxylic acids, compounds like 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid are expected to play an increasingly important role in drug discovery and development. Their unique structural properties and potential biological activities make them attractive candidates for further investigation.

The future direction of research on 2-(5-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid may include exploring its interactions with various biological targets using both experimental and computational methods. Additionally, efforts may be focused on developing novel derivatives with enhanced pharmacological properties through structure-based drug design approaches.

In conclusion, 2-(5-fluoro- 2-methylphenyl) cyclopropane -1-carboxylic acid (CAS No .169632258 -3) represents a promising candidate for further investigation in pharmaceutical chemistry . Its unique structural features , combined with recent advances in computational chemistry , make it an exciting prospect for drug discovery and development . Further research is warranted to fully explore its potential as a therapeutic agent . p >